Cas no 629627-97-0 (Benzoic acid,3-[[methoxy[3-methyl-4-(methylthio)phenoxy]phosphinothioyl]oxy]-)

• Product Name: Benzoic acid,3-[[methoxy[3-methyl-4-(methylthio)phenoxy]phosphinothioyl]oxy]-
• CAS No: 629627-97-0
• MF: C₁₆H₁₇O₅PS₂
• MW: 384.406943082809
• CID: 428093
• Update Time: 2024-01-29

Benzoic acid,3-[[methoxy[3-methyl-4-(methylthio)phenoxy]phosphinothioyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[[methoxy[3-methyl-4-(methylthio)phenoxy]phosphinothioyl]oxy]-
• Benzoic acid, 3-[[methoxy[3-methyl-4-(methylthio)phenoxy]phosphinothioyl]oxy]-

• Inchi： 1S/C16H17O5PS2/c1-11-9-14(7-8-15(11)24-3)21-22(23,19-2)20-13-6-4-5-12(10-13)16(17)18/h4-10H,1-3H3,(H,17,18)
• InChI Key： HEEMDLHOXUEHIN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(OP(OC)(OC2=CC=C(SC)C(C)=C2)=S)=C1

Computed Properties

• Exact Mass: 384.02561

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 509.5±60.0 °C(Predicted)
• PSA: 64.99
• pka: 3.81±0.10(Predicted)